Cas no 63013-46-7 (Z-His(Dnp)-OH)

• Product Name: Z-His(Dnp)-OH
• CAS No: 63013-46-7
• MF: C₂₀H₁₇N₅O₈
• MW: 455.377684354782
• MDL: MFCD20264817
• CID: 427576
• PubChem ID: 11676860
• Update Time: 2025-11-01

Z-His(Dnp)-OH Chemical and Physical Properties

Names and Identifiers

• L-Histidine, 1-(2,4-dinitrophenyl)-N-[(phenylmethoxy)carbonyl]-
• (S)-2-(((Benzyloxy)carbonyl)amino)-3-(1-(2,4-dinitrophenyl)-1H-imidazol-4-yl)propanoic acid
• (2S)-3-[1-(2,4-dinitrophenyl)imidazol-4-yl]-2-(phenylmethoxycarbonylamino)propanoic acid
• Z-His(Dnp)-OH
• n-cbz-nim-dnp-l-histidine
• DTXSID10470457
• AKOS027338208
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-[1-(2,4-dinitrophenyl)-1H-imidazol-4-yl]propanoic acid
• 63013-46-7
• CS-0363337
• (S)-2-(((Benzyloxy)carbonyl)amino)-3-(1-(2,4-dinitrophenyl)-1H-imidazol-4-yl)propanoicacid
• FD21682
• 1-(2,4-Dinitrophenyl)-N-[(phenylmethoxy)carbonyl]-L-histidine
• Nalfa-Cbz-nim-dnp-L-his
• Nalpha-cbz-nim-dnp-l-his
• DS-12838
• MFCD20264817
• N-alfa-Cbz-nim-dnp-L-his
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-[1-(2,4-DINITROPHENYL)IMIDAZOL-4-YL]PROPANOIC ACID

• MDL： MFCD20264817
• Inchi： 1S/C20H17N5O8/c26-19(27)16(22-20(28)33-11-13-4-2-1-3-5-13)8-14-10-23(12-21-14)17-7-6-15(24(29)30)9-18(17)25(31)32/h1-7,9-10,12,16H,8,11H2,(H,22,28)(H,26,27)/t16-/m0/s1
• InChI Key： GHVOUAVUVLSUDB-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CC1=CN(C=N1)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 455.10781
• Monoisotopic Mass: 455.10771252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 185Ų

Experimental Properties

• PSA: 179.73

Additional information on Z-His(Dnp)-OH

Comprehensive Analysis of Z-His(Dnp)-OH (CAS No. 63013-46-7): Properties, Applications, and Research Insights

Z-His(Dnp)-OH (CAS No. 63013-46-7) is a chemically modified derivative of the amino acid histidine, widely recognized for its role in peptide synthesis and biochemical research. The compound features a Z (benzyloxycarbonyl) protecting group and a Dnp (2,4-dinitrophenyl) moiety, which enhance its stability and reactivity in controlled environments. This modification makes Z-His(Dnp)-OH a valuable tool for studying enzyme-substrate interactions, protein folding, and post-translational modifications.

In recent years, the demand for specialized amino acid derivatives like Z-His(Dnp)-OH has surged due to advancements in peptide-based therapeutics and drug discovery. Researchers frequently search for terms such as "protected amino acids for SPPS" (solid-phase peptide synthesis) or "histidine derivatives in bioconjugation," reflecting the compound's relevance in cutting-edge applications. Its unique structure allows for selective deprotection, enabling precise peptide chain elongation and site-specific labeling—a critical feature for developing targeted therapies.

The Dnp group in Z-His(Dnp)-OH serves as a chromophore, facilitating UV-based detection during chromatographic analysis. This property aligns with the growing interest in analytical techniques for peptide purity assessment, a trending topic in pharmaceutical quality control. Additionally, the compound's compatibility with Fmoc/tBu and Boc/Bzl protection strategies makes it adaptable to diverse synthesis protocols, addressing common search queries like "optimizing peptide synthesis yields" or "compatible protecting groups for histidine."

From a structural perspective, Z-His(Dnp)-OH exhibits moderate solubility in polar organic solvents like DMF and DMSO, a characteristic often highlighted in forums discussing "solubility challenges in peptide synthesis." Its molecular weight (408.3 g/mol) and chiral purity (>98%) further ensure reproducibility in research—a key concern for laboratories focusing on GMP-compliant peptide production or high-throughput screening platforms.

Emerging studies explore the compound's utility in antibody-drug conjugates (ADCs) and fluorescent probes, areas gaining traction due to their potential in oncology and diagnostics. The Dnp quenching effect also positions Z-His(Dnp)-OH as a candidate for FRET (Förster resonance energy transfer) applications, answering niche search terms like "Dnp-labeled peptides in fluorescence studies."

In conclusion, Z-His(Dnp)-OH (CAS No. 63013-46-7) bridges fundamental biochemistry with translational research. Its multifaceted applications—from peptide engineering to diagnostic tool development—underscore its importance in modern life sciences. As the field evolves, this compound will likely remain pivotal in addressing complex questions related to protein dynamics and therapeutic targeting.